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Compound of Interest

Compound Name: Anemarsaponin E

Cat. No.: B10799739 Get Quote

Anemarsaponin B is a furostanol steroidal saponin. Its structure was elucidated through

extensive chemical and spectral analysis.[1][2] The core of the molecule is a C27 furostanol

skeleton, featuring a five-membered tetrahydrofuran ring (ring E) fused to the steroidal

backbone with a double bond between C-20 and C-22.[3] A disaccharide moiety is attached at

the C-3 position, and a glucose molecule is linked at the C-26 position.[3]

The IUPAC name for Anemarsaponin B is 26-O-beta-D-glucopyranosylfurost-20(22)-ene-3-

beta,26-diol-3-O-beta-D-glucopyranosyl-(1->2)-beta-D-galactopyranoside.[1][2][4] Its molecular

formula is C45H74O18.[4]

Quantitative Data Summary
Property Value Source

Molecular Formula C45H74O18 [4]

Molecular Weight 903.06 g/mol [4]

CAS Number 139051-27-7 [4]

Appearance Amorphous powder [5]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[2]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b10799739?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/1798801/
https://www.chemfaces.com/natural/Anemarsaponin-B-CFN99532.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Anemarsaponin_B_Chemical_Structure_and_Stereochemistry.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Anemarsaponin_B_Chemical_Structure_and_Stereochemistry.pdf
https://pubmed.ncbi.nlm.nih.gov/1798801/
https://www.chemfaces.com/natural/Anemarsaponin-B-CFN99532.html
https://pubchem.ncbi.nlm.nih.gov/compound/Anemarsaponin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Anemarsaponin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Anemarsaponin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Anemarsaponin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Anemarsaponin-B
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272963/
https://www.chemfaces.com/natural/Anemarsaponin-B-CFN99532.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation of Anemarsaponin B
A general protocol for the isolation of Anemarsaponin B from the rhizomes of Anemarrhena

asphodeloides involves the following steps:

Extraction: The dried and powdered rhizomes are extracted with an aqueous ethanol solution

(e.g., 70%) at room temperature.[3]

Partitioning: The crude extract is then suspended in water and partitioned successively with

solvents of increasing polarity, such as n-butanol.

Chromatography: The n-butanol fraction, rich in saponins, is subjected to column

chromatography on silica gel.[6]

Gradient Elution: The column is eluted with a gradient of chloroform and methanol to

separate the different saponin constituents.[6]

Purification: Fractions containing Anemarsaponin B are identified by thin-layer

chromatography (TLC) and pooled. Further purification can be achieved by preparative high-

performance liquid chromatography (HPLC).

Structural Elucidation
The chemical structure of Anemarsaponin B was determined using a combination of

spectroscopic techniques:[1][2]

Mass Spectrometry (MS): Techniques such as Electrospray Ionization (ESI-MS) and Fast

Atom Bombardment (FAB-MS) are used to determine the molecular weight and

fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H-NMR and 13C-NMR are employed

to identify the chemical shifts and coupling constants of protons and carbons, providing

detailed information about the connectivity and stereochemistry of the aglycone and sugar

moieties.[5] Techniques like COSY, HMBC, and NOESY help in assigning the complete

structure.[7]

Infrared (IR) Spectroscopy: Used to identify functional groups present in the molecule.
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Ultraviolet (UV) Spectroscopy: Provides information about the presence of chromophores.

Biological Activity and Signaling Pathways
Anemarsaponin B has been shown to possess various biological activities, including anti-

inflammatory and anti-platelet aggregation effects.[1] One of the key mechanisms of its anti-

inflammatory action is through the inhibition of the NF-κB and p38 MAPK signaling pathways.

[3]
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Caption: Workflow for assessing the anti-inflammatory effects of Anemarsaponin B.

This workflow illustrates the process of inducing an inflammatory response in macrophage cells

using Lipopolysaccharide (LPS) and then treating them with Anemarsaponin B to evaluate its

effect on the expression of inflammatory markers like iNOS and COX-2 at both the protein and

mRNA levels.[2]
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Caption: Inhibition of the NF-κB signaling pathway by Anemarsaponin B.

This diagram depicts how Anemarsaponin B can inhibit the activation of NF-κB, a key

transcription factor involved in the inflammatory response, which is typically initiated by stimuli

such as LPS binding to Toll-like receptor 4 (TLR4).[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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